Cas no 1181530-79-9 (4-[2-(3,4,5-triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide)

• Product Name: 4-[2-(3,4,5-triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide
• CAS No: 1181530-79-9
• MF: C₂₁H₂₄N₄O₅S
• MW: 444.504063606262
• CID: 6237326
• PubChem ID: 38151235
• Update Time: 2025-10-31

4-[2-(3,4,5-triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-(3,4,5-Triethoxybenzamido)thiazol-4-yl)-1H-pyrrole-2-carboxamide
• 4-[2-(3,4,5-triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide
• EN300-27164664
• CS-0244070
• Z243129586
• 1181530-79-9
• AKOS033908923

• Inchi： 1S/C21H24N4O5S/c1-4-28-16-8-12(9-17(29-5-2)18(16)30-6-3)20(27)25-21-24-15(11-31-21)13-7-14(19(22)26)23-10-13/h7-11,23H,4-6H2,1-3H3,(H2,22,26)(H,24,25,27)
• InChI Key： DODMMWVXJLHSBV-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CNC(C(N)=O)=C2)N=C1NC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O

Computed Properties

• Exact Mass: 444.14674105g/mol
• Monoisotopic Mass: 444.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 157Ų

Additional information on 4-[2-(3,4,5-triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide

4-[2-(3,4,5-Triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide: A Comprehensive Overview

The compound 4-[2-(3,4,5-triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide, identified by the CAS number 1181530-79-9, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazole ring system and a pyrrole moiety. The presence of multiple functional groups, such as amide linkages and triethoxy substituents, endows this molecule with unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a series of well-defined reaction steps. The synthesis typically involves the construction of the thiazole ring via a condensation reaction between an appropriate thioamide and an aldehyde or ketone. Subsequent functionalization steps introduce the pyrrole ring and the triethoxybenzamido group, ensuring the final product's structural integrity and functionality. These synthetic strategies have been optimized to achieve high yields and excellent purity levels, making this compound accessible for further research and development.

The structural features of 4-[2-(3,4,5-triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide make it an attractive candidate for exploring its biological activities. Recent studies have highlighted its potential as a bioactive molecule in pharmacological applications. For instance, investigations into its anti-inflammatory properties have revealed promising results, suggesting its ability to modulate key inflammatory pathways. Additionally, preliminary data indicate that this compound may exhibit antioxidant activity, which could be beneficial in combating oxidative stress-related disorders.

The presence of the triethoxybenzamido group introduces significant electronic effects into the molecule, enhancing its ability to interact with biological targets. This feature has been leveraged in drug design studies targeting specific enzymes and receptors. For example, computational modeling has demonstrated that this compound could bind effectively to certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes. Such findings underscore its potential as a lead compound in drug discovery programs.

In terms of material science applications, the unique electronic properties of 4-[2-(3,4,5-triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide make it a candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (OLEDs). Its ability to undergo π-conjugation within the thiazole and pyrrole rings facilitates efficient charge transport properties. Recent experiments have shown that incorporating this compound into OLED structures can enhance device efficiency and stability under operational conditions.

The versatility of this compound is further evident in its role as a building block for more complex molecular architectures. Researchers have employed it as an intermediate in the synthesis of larger supramolecular assemblies and polymer frameworks. These applications exploit its ability to form hydrogen bonds and other non-covalent interactions, which are essential for self-assembling systems.

From an environmental standpoint, understanding the degradation pathways of 4-[2-(3,4,5-triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions reveal that this compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. These findings suggest that proper waste management practices can mitigate potential environmental risks associated with its use.

In conclusion, 4-[2-(3,4,5-triethoxybenzamido)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxamide represents a multifaceted molecule with diverse applications across chemistry and materials science. Its intricate structure and functional groups provide a foundation for exploring novel chemical reactions and biological interactions. As research continues to uncover its full potential, this compound stands poised to contribute significantly to both academic advancements and industrial innovations.